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3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol, Mixture of diastereomers

Name: 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol, Mixture of diastereomers
Brand: Smolecule
SKU: S6512059
Rating: 5 (9 reviews)

Catalog No.

S6512059

CAS No.

2763749-34-2

M.F

C7H14S2

M. Wt

162.3

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol, Mi...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Conclusion
15. Specification
16. Others

General Information

CAS Number

2763749-34-2

Product Name

3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol, Mixture of diastereomers

Molecular Formula

C7H14S2

Molecular Weight

162.3

3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol is a compound that has gained interest in scientific research due to its unique properties and potential applications. This paper will provide an informative and engaging overview of the compound, covering topics such as its definition, physical and chemical properties, synthesis and characterization methods, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol is a compound that belongs to the family of thioethers. It is commonly referred to as the mixture of diastereomers due to the presence of two diastereoisomers in the compound. These diastereoisomers have different physical and chemical properties, which has implications for the compound's potential applications.

Physical and Chemical Properties

The physical properties of 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol include a white or yellowish powder appearance, a melting point range of 80-82 °C, and a density of 1.17 g/mL. The compound is soluble in water, ethanol, and methanol. It is also stable under normal conditions but can decompose in the presence of light or heat.
The chemical properties of 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol include the presence of a thiol group (-SH) and a cyclic structure. These properties make the compound a potential candidate for various applications in scientific research.

Synthesis and Characterization

The synthesis of 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol can be achieved through different methods such as the condensation of cyclobutanone with dimethyl sulfide followed by the reaction with sodium borohydride. The compound can also be synthesized through a reaction between 2-bromoethyl methyl sulfide and cyclobutene using a palladium catalyst.
Characterization of the compound can be achieved through various analytical techniques such as nuclear magnetic resonance spectroscopy, mass spectrometry, and infrared spectroscopy.

Analytical methods

are crucial in determining the purity and composition of 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol. Techniques such as high-performance liquid chromatography and gas chromatography can be used to analyze the compound's chemical properties.

Biological Properties

Studies have shown that 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol has potential applications in various biological systems. It has been shown to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungals. The compound has also been shown to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.

Toxicity and Safety in Scientific Experiments

While 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol has been shown to have potential benefits, its toxicity and safety in scientific experiments must also be considered. Studies have shown that the compound exhibits low toxicity and is safe to use in scientific experiments at appropriate concentrations.

Applications in Scientific Experiments

3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol has potential applications in various scientific experiments. Its antibacterial and antifungal properties make it a potential candidate for the development of new antibiotics and antifungals. The compound's anti-inflammatory properties also make it a potential candidate for the treatment of various inflammatory diseases. Additionally, the compound's chemical properties make it a potential candidate for the development of new catalysts and organic synthesis.

Current State of Research

Research on 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol is ongoing, with studies focusing on its potential applications in various fields of research, including medicine, chemistry, and biology.

Potential Implications in Various Fields of Research and Industry

The potential implications of 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol in various fields of research and industry are vast. Its antibacterial, antifungal, and anti-inflammatory properties make it a potential candidate for the development of new drugs for various diseases. The compound's chemical properties also make it a potential candidate for the development of new catalysts and organic synthesis.

Limitations and Future Directions

While the potential applications of 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol are vast, there are also limitations to its use. For example, further studies are needed to determine its long-term toxicity and safety in human subjects. Future research should also focus on improving the synthesis and characterization methods of the compound. Additionally, there is a need for further research into new applications and potential uses of the compound.

Future Directions

There are several future directions for research on 3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol, including:
1. Developing new methods for the synthesis of the compound to increase efficiency and yield.
2. Synthesizing and characterizing new derivatives of the compound to determine their potential applications in various fields of research.
3. Investigating the use of the compound as a potential candidate for the development of new drugs for various diseases.
4. Studying the potential applications of the compound in catalysis and organic synthesis.
5. Determining the long-term toxicity and safety of the compound in human subjects.

Conclusion

3-[2-(methylsulfanyl)ethyl]cyclobutane-1-thiol is a compound with unique properties and potential applications in various fields of research and industry. The compound's antibacterial, antifungal, and anti-inflammatory properties make it a potential candidate for the development of new drugs for various diseases. Its chemical properties also make it a potential candidate for the development of new catalysts and organic synthesis. While there are limitations to its use, further research into the compound's potential applications and future directions is needed to fully understand its potential benefits.